![molecular formula Cl3H2LaO B1592117 Lanthanum(3+);trichloride;hydrate CAS No. 20211-76-1](/img/structure/B1592117.png)
Lanthanum(3+);trichloride;hydrate
Overview
Description
Lanthanum(III) chloride hydrate, also known as Lanthanum trichloride hydrate, is a highly water-soluble crystalline solid . It is widely used in catalytic processes and as a dopant in the production of phosphors and ceramics . It is also used as a precursor for the synthesis of La-based nanostructures and as a dopant to fabricate ZnO nanoparticles with enhanced optical particles .
Synthesis Analysis
Lanthanum(III) chloride hydrate can be synthesized from the lanthanide oxides and carbonates which dissolve in hydrochloric acid to give chloride salt of the hydrated cations . It is also useful as a precursor for the synthesis of aqueous sol-gel lanthanum phosphate nano rods .Molecular Structure Analysis
The molecular structure of Lanthanum(III) chloride hydrate is represented by the linear formula: LaCl3 · xH2O . The exact structure can be further analyzed using X-ray diffraction and infrared spectroscopy .Chemical Reactions Analysis
Lanthanum(III) chloride hydrate is a commercial precursor to the metals by reduction, for example, with aluminium . It reacts with humid air to give oxychlorides . It is also used in the high pressure oxidative chlorination of methane to chloromethane and organic synthesis .Physical And Chemical Properties Analysis
Lanthanum(III) chloride hydrate is a white crystalline solid . It has a melting point of 92-93 °C . It is highly soluble in water . The anhydrous chloride is a white hexagonal crystal; hygroscopic; density 3.84 g/cm3; melts at 850°C; soluble in water . The heptahydrate is a white triclinic crystal; decomposes at 91°C; soluble in water and ethanol .Scientific Research Applications
Structural Insights
Lanthanum(3+) ions exhibit a tendency to form complex structures in various solvents due to their coordination chemistry. For example, in aqueous solutions, lanthanum(3+) ions are likely to assume a structure similar to that in solid state, characterized by a coordination environment that includes nine water molecules arranged in a tricapped trigonal prismatic configuration. This structure is consistent across several solvents, such as dimethyl sulfoxide (DMSO) and N,N'-dimethylpropyleneurea (DMPU), indicating the versatility and stability of lanthanum(3+) ion's coordination geometry in different chemical environments (J. Näslund, P. Lindqvist-Reis, I. Persson, & M. Sandström, 2000).
Thermodynamic Properties
Lanthanum(3+) complexes' formation in non-aqueous solvents has been extensively studied, revealing insights into the thermodynamics of lanthanide(3+) complexation. These studies shed light on the complex stabilities, metal-ion selectivity of various ligands, and the influence of the solvent on the nature and stability of the species in solution. Such research is pivotal for understanding the fundamental properties of lanthanide(3+) ions, which is crucial for their applications in fields like catalysis and materials science (P. Bernardo, A. Melchior, M. Tolazzi, & P. Zanonato, 2012).
Luminescence and Radiative Lifetime
The luminescence properties of lanthanum(3+) complexes are significantly influenced by their symmetry. For example, nine-coordinate europium complexes exhibit efficient ligand-sensitized metal-centered luminescence, which can be altered by changing the complex's symmetry from C3 to C1. This alteration affects the luminescence spectrum, shortens the radiative lifetime, and increases the luminescence efficiency of europium complexes. Such findings are crucial for the design of new luminescent materials for applications in lighting, displays, and biological imaging (N. M. Shavaleev, S. Eliseeva, R. Scopelliti, & J. Bünzli, 2015).
Hydration and Solvation Effects
The hydration and solvation of lanthanides, including lanthanum(3+), play a significant role in determining their structural and thermodynamic properties in solution. Studies on the hydration structures and kinetics of lanthanum(3+) ions reveal that the hydration number and the nature of hydration can significantly impact the ions' behavior in aqueous solutions, which is essential for understanding their reactivity and applications in aqueous media (I. Persson, P. D’Angelo, S. De Panfilis, M. Sandström, & L. Eriksson, 2008).
Mechanism of Action
Target of Action
Lanthanum(3+);trichloride;hydrate, also known as Lanthanum (III) chloride hydrate, is a highly water-soluble crystalline solid . It is widely used in catalytic processes and as a dopant in the production of phosphors and ceramics . The primary targets of this compound are the biochemical processes involved in these applications.
Mode of Action
This compound interacts with its targets by acting as a catalyst or a dopant. As a catalyst, it facilitates chemical reactions without being consumed in the process. For instance, it is used as a mild Lewis acid for converting aldehydes to acetals . As a dopant, this compound is incorporated into other materials (like phosphors and ceramics) to modify their properties .
Biochemical Pathways
The exact biochemical pathways affected by this compound depend on its application. For example, when used as a dopant in the production of phosphors, it can alter the optical properties of the material . When used as a catalyst in organic transformations, it can influence various biochemical pathways, leading to the formation of different products .
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on its role as a catalyst or a dopant. As a catalyst, it can accelerate chemical reactions, leading to faster production of desired products . As a dopant, it can enhance the properties of materials, such as improving the optical properties of phosphors .
Safety and Hazards
Lanthanum(III) chloride hydrate may cause skin irritation, serious eye irritation, and respiratory irritation . It is advised to wear personal protective equipment/face protection, ensure adequate ventilation, avoid dust formation, ingestion, and inhalation, and avoid getting it in eyes, on skin, or on clothing .
Biochemical Analysis
Biochemical Properties
Lanthanum(3+);trichloride;hydrate plays a significant role in biochemical reactions. It functions as a mild Lewis acid for converting aldehydes to acetals
Cellular Effects
It is known to influence cell function by blocking the activity of divalent cation channels, mainly calcium channels This could potentially impact cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of action of this compound is complex. It functions as a mild Lewis acid, suggesting that it may interact with biomolecules through binding interactions
Properties
IUPAC Name |
lanthanum(3+);trichloride;hydrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3ClH.La.H2O/h3*1H;;1H2/q;;;+3;/p-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUXZAAJDCYMILL-UHFFFAOYSA-K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.[Cl-].[Cl-].[Cl-].[La+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl3H2LaO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70602919 | |
Record name | Lanthanum chloride--water (1/3/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70602919 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
20211-76-1 | |
Record name | Lanthanum chloride (LaCl3), hydrate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=20211-76-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Lanthanum chloride--water (1/3/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70602919 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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